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Compound of Interest

Compound Name:
4-Methylisoquinoline-5-sulfonyl

chloride

Cat. No.: B018519 Get Quote

An In-depth Technical Guide to the Safety and Handling of 4-Methylisoquinoline-5-sulfonyl
chloride

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the safety and handling

precautions for 4-Methylisoquinoline-5-sulfonyl chloride based on available data for

structurally similar compounds. A specific Safety Data Sheet (SDS) for 4-Methylisoquinoline-
5-sulfonyl chloride (CAS: 194032-16-1) was not readily available. Therefore, the information

presented herein should be used as a guide and supplemented with a compound-specific SDS

once obtained. All laboratory work should be conducted by trained professionals in a well-

equipped facility.

Introduction
4-Methylisoquinoline-5-sulfonyl chloride is a sulfonyl chloride derivative of isoquinoline. Due

to the reactive sulfonyl chloride group, this compound is expected to be corrosive, moisture-

sensitive, and require careful handling to avoid exposure. This guide outlines the potential

hazards, necessary personal protective equipment (PPE), emergency procedures, and proper

storage and disposal methods.

Hazard Identification and Classification
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Based on analogous compounds, 4-Methylisoquinoline-5-sulfonyl chloride is anticipated to

be classified with the following hazards:

Skin Corrosion/Irritation: Category 1B - Causes severe skin burns and eye damage.[1][2][3]

[4][5]

Serious Eye Damage/Eye Irritation: Category 1 - Causes serious eye damage.[1][2][3][4]

Acute Toxicity (Oral, Dermal, Inhalation): Potential for toxicity if swallowed, in contact with

skin, or if inhaled.[4][6][7]

Moisture Sensitive: Reacts with water, potentially releasing toxic and corrosive gases such

as hydrogen chloride.[2][8][9][10]

GHS Hazard Pictograms and Statements
While a specific GHS classification for 4-Methylisoquinoline-5-sulfonyl chloride is not

available, the following are typical for similar sulfonyl chlorides:

Pictogram Signal Word Hazard Statement

alt text Danger
H314: Causes severe skin

burns and eye damage.[1][5]

alt text Danger H330: Fatal if inhaled.

alt text Warning

H302: Harmful if swallowed.

[11] H315: Causes skin

irritation.[11] H319: Causes

serious eye irritation.[11]

H335: May cause respiratory

irritation.[10][11]

Physical and Chemical Properties
Quantitative data for 4-Methylisoquinoline-5-sulfonyl chloride is not widely published. The

table below presents data for a related compound, Methanesulfonyl chloride, for illustrative
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purposes.

Property
Value (for Methanesulfonyl
chloride)

Reference

Molecular Formula C10H8ClNO2S [12]

Molecular Weight 241.70 g/mol N/A

Boiling Point
161 °C / 321.8 °F @ 760

mmHg
[6]

Melting Point -33 °C / -27.4 °F [6]

Flash Point 110 °C / 230 °F [6]

Density 1.480 g/cm³ [6]

Vapor Pressure 2.6 mbar @ 20 °C [6]

Water Solubility Insoluble (reacts) [6]

Experimental Protocols: Safe Handling and Use
Engineering Controls

Ventilation: Always handle 4-Methylisoquinoline-5-sulfonyl chloride in a certified chemical

fume hood to minimize inhalation exposure.[2][9]

Eye Wash and Safety Shower: Ensure that an operational eye wash station and safety

shower are readily accessible in the immediate work area.[1][2][8]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling this compound.
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PPE Type Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.[8][11]

Protects against splashes and

vapors that can cause severe

eye damage.

Hand Protection

Chemical-resistant gloves

(e.g., neoprene, butyl rubber).

[8][11]

Prevents skin contact which

can cause severe burns.

Skin and Body Protection

A flame-retardant lab coat,

long pants, and closed-toe

shoes. For larger quantities,

consider a chemical-resistant

apron or suit.[8]

Protects against skin exposure

and contamination of personal

clothing.

Respiratory Protection

A NIOSH-approved respirator

with appropriate cartridges for

acid gases and organic vapors

may be necessary, especially if

there is a risk of aerosol

generation or if working

outside a fume hood.[1][2][8]

Prevents inhalation of harmful

vapors or dusts.
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Handling:

Before use, allow the container to warm to room temperature to prevent moisture

condensation upon opening.[1]

Handle under an inert atmosphere (e.g., nitrogen or argon) to prevent reaction with

moisture.[2][8][10]

Avoid creating dust or aerosols.[8]

Wash hands thoroughly after handling.[1][2][4][7][8]

Do not eat, drink, or smoke in the work area.[1][4][7]

Storage:

Store in a tightly sealed, original container in a cool, dry, and well-ventilated area.[2][3][5]

[6][8][9]

Store away from incompatible materials such as strong oxidizing agents, strong bases,

alcohols, and water.[1][4][8][9][10]

Store under an inert gas.[8]

Refrigerated storage may be recommended.[8]

Emergency Procedures
First Aid Measures
Immediate medical attention is crucial in case of exposure.
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Exposure Route First Aid Protocol

Inhalation

1. Immediately move the person to fresh air.[1]

[2][8][13][14] 2. If breathing is difficult or has

stopped, provide artificial respiration.[1][2][13]

[15] 3. Seek immediate medical attention.[1][2]

[8]

Skin Contact

1. Immediately remove all contaminated

clothing.[1][2][8] 2. Flush the affected skin with

large amounts of water for at least 15 minutes.

[1][2][13][14] 3. Seek immediate medical

attention.[1][2][9]

Eye Contact

1. Immediately flush eyes with copious amounts

of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids.[1][2][8][9][13]

[14] 2. Remove contact lenses if present and

easy to do.[1][2][8] 3. Seek immediate medical

attention.[1][2][8][9]

Ingestion

1. Do NOT induce vomiting.[2][7][15] 2. Rinse

mouth with water.[2][7][13][15] 3. If the person is

conscious, give them two glasses of water to

drink.[15] 4. Seek immediate medical attention.

[2][7][13][15]
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Fire-Fighting Measures
Suitable Extinguishing Media: Dry chemical, carbon dioxide (CO2), or alcohol-resistant foam.

[8][10][11][15]

Unsuitable Extinguishing Media: Do NOT use water, as it can react with the sulfonyl chloride

to produce toxic and corrosive gases.[4][8]

Specific Hazards: Thermal decomposition can produce hazardous gases such as carbon

oxides, sulfur oxides, and hydrogen chloride.[1][4][16]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[2][4][10][11][15]
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Accidental Release Measures
Evacuate: Evacuate non-essential personnel from the spill area.[6][8][10][11]

Ventilate: Ensure adequate ventilation.[1][10][11]

Containment: Prevent the spill from entering drains or waterways.[1][8][10][11]

Cleanup:

For solid spills, carefully sweep up the material and place it in a suitable, closed container

for disposal. Avoid creating dust.[2][3][8][9][11]

For liquid spills, absorb with an inert, dry material (e.g., sand, vermiculite) and place in a

sealed container for disposal.[6][7][10][15]

Personal Protection: Wear the appropriate PPE as described in section 4.2 during cleanup.

[8][11]

Disposal Considerations
Dispose of 4-Methylisoquinoline-5-sulfonyl chloride and any contaminated materials as

hazardous waste.[1][2][5][7][8]

Follow all local, state, and federal regulations for hazardous waste disposal.[1][8]

Do not dispose of down the drain or in the regular trash.

Conclusion
4-Methylisoquinoline-5-sulfonyl chloride is a potentially hazardous chemical that requires

strict adherence to safety protocols. By understanding its potential hazards and implementing

the handling, storage, and emergency procedures outlined in this guide, researchers can

minimize their risk of exposure and ensure a safe laboratory environment. Always consult a

compound-specific SDS for the most accurate and complete safety information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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